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Compound of Interest

Compound Name: 2-Isopropyl-2H-indazole

Cat. No.: B15072020 Get Quote

Application Notes and Protocols for 2-Isopropyl-
2H-indazole
Disclaimer: No specific Safety Data Sheet (SDS) for 2-Isopropyl-2H-indazole was found. The

following procedures are based on safety data for structurally related indazole derivatives,

including 2-Isopropyl-2H-indazole-3-carboxylic acid methyl ester and 6-nitro-2H-indazole. It is

imperative for researchers to conduct a thorough risk assessment for 2-Isopropyl-2H-indazole
and to handle it with caution, treating it as a potentially hazardous substance. These notes

should be used as a guideline and supplemented with institution-specific safety protocols.

Overview
These application notes provide detailed procedures for the safe handling and storage of 2-
Isopropyl-2H-indazole, a compound used in various research and development applications.

Due to the limited availability of specific safety data, a conservative approach to handling is

recommended, assuming potential hazards based on related chemical structures.

Hazard Assessment of Related Compounds
Based on the safety data for analogous indazole derivatives, 2-Isopropyl-2H-indazole should

be treated as a compound that is potentially:

Harmful if swallowed.
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A skin irritant.

A serious eye irritant.

A respiratory tract irritant.

A derivative, 2-Isopropyl-2H-indazole-3-carboxylic acid methyl ester, is described as a yellow

solid. For transportation purposes, this derivative is classified as not a hazardous material.

Quantitative Data for Related Indazole Derivatives
The following table summarizes available data for related compounds. Note that these values

are not for 2-Isopropyl-2H-indazole and should be used for guidance only.

Compound Name CAS Number Physical Form Hazard Statements

2-Isopropyl-2H-

indazole-3-carboxylic

acid methyl ester

173600-07-2 Yellow Solid

Not classified as

hazardous for

transport.

6-nitro-2H-indazole 65750-02-9 Solid

(Assumed based on

general handling) May

be harmful if

swallowed, cause

skin/eye irritation.

Safe Handling Protocols
Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is critical. The following are minimum requirements:

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. Inspect gloves for

any signs of degradation or puncture before use.
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Skin Protection: A lab coat or chemical-resistant apron must be worn. Full-body protection

may be required for large-scale operations.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator with an appropriate cartridge should be used in a well-ventilated area or a fume

hood.

Engineering Controls
Ventilation: All handling of 2-Isopropyl-2H-indazole should be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Eye Wash and Safety Shower: An operational and easily accessible eye wash station and

safety shower are essential in the work area.

Experimental Workflow
The following diagram outlines the general workflow for the safe handling of 2-Isopropyl-2H-
indazole.
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Safe Handling Workflow for 2-Isopropyl-2H-indazole
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Storage Procedures
Container: Store in a tightly sealed, properly labeled container.

Location: Keep in a cool, dry, and well-ventilated area.

To cite this document: BenchChem. [safe handling and storage procedures for 2-Isopropyl-
2H-indazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15072020#safe-handling-and-storage-procedures-
for-2-isopropyl-2h-indazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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